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Compound of Interest

Compound Name: Triisobutylamine

Cat. No.: B074697

Essential Safety and Handling Guide for
Triisobutylamine

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Triisobutylamine. Adherence to these procedures is
essential for ensuring personal safety and minimizing environmental risk.

Triisobutylamine is a flammable, corrosive, and toxic liquid that requires careful handling in a
controlled laboratory environment.[1][2] It can cause severe skin burns and eye damage, and is
harmful if swallowed, inhaled, or absorbed through the skin.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Triisobutylamine is provided below.
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Property

Value

Molecular Formula

Ci12H27N

Molecular Weight 185.35 g/mol [2][4]

Appearance Colorless to pale yellow liquid[2]
Boiling Point 183-193 °CJ5]

Flash Point 57 °C (134.6 °F) - closed cup[5]
Density 0.766 g/mL at 25 °C[1][5]

Solubility in Water

Insoluble[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Triisobutylamine to prevent personal

exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a
full-face shield (8-inch

minimum).[1][3]

Protects against splashes and
vapors which can cause

severe eye damage.[1][2]

Hand Protection

Elbow-length PVC gloves.[1]
Gloves must be inspected
before use and replaced if

contaminated.[3]

Prevents skin contact which
can lead to severe burns and
toxicity.[1][2]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor/acid gas
cartridge (Type AK-P Filter or
equivalent) is required if there
is a risk of overexposure or
when handling outside of a
fume hood.[1][2]

Protects against inhalation of
toxic vapors which can cause
respiratory tract irritation and
damage.[1][2]

Body Protection

A chemical-resistant apron
(PVC), overalls, and non-
sparking safety footwear.[1]
For large-scale or continuous
use, tight-weave, non-static

clothing is recommended.[1]

Provides protection against
skin contact and potential
static discharge, which is a fire
hazard.[1]

Operational Plan for Handling

1. Engineering Controls:

hood with local exhaust ventilation.[1]

N

. Safe Handling Practices:

Use explosion-proof electrical and ventilation systems.[1]

Always handle Triisobutylamine in a well-ventilated area, preferably within a chemical fume

Ensure a safety shower and eyewash station are readily accessible.[1]
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» Avoid all personal contact, including inhalation of vapors.[1][3]
o Keep away from heat, sparks, open flames, and other ignition sources.[3] No smoking.[1][3]

» Take precautionary measures against static discharge.[3] Ground and bond containers and
receiving equipment.

o Use only non-sparking tools.
o Keep containers tightly closed when not in use.[1][3]

e Avoid contact with incompatible materials such as strong acids, oxidizing agents, copper,
and aluminum and their alloys.[1][6]

3. Storage:

» Store in a cool, dry, well-ventilated area away from incompatible materials.[1][3]
o Store in a designated flammable liquid storage area.[1]

o Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures: First Aid

Immediate action is crucial in the event of exposure.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.benchchem.com/product/b074697
https://datasheets.scbt.com/sc-237323.pdf
https://www.chemicalbook.com/msds/triisobutylamine.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://datasheets.scbt.com/sc-237323.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyCheE)keAI\‘/?i;caISIiC-tJy& Itjrilcineg

Exposure Route First Aid Protocol

Immediately flush eyes with running water for at
least 15-20 minutes, holding eyelids apart.[1][2]

Eye Contact [3][7] Remove contact lenses if present and
easy to do.[2][3] Seek immediate medical
attention.[1][2]

Immediately flush the affected area with large
amounts of water, using a safety shower if
) available.[1][2] Remove all contaminated
Skin Contact o ) ) )
clothing, including footwear, while flushing.[1][2]
Wash the skin thoroughly with soap and water.

[2][3] Seek immediate medical attention.[2][3]

Remove the person to fresh air and keep them
warm and at rest.[1][2] If breathing has stopped,

Inhalation ) o o ] .
give artificial respiration.[3][8] Seek immediate
medical attention.[1][2]

Do NOT induce vomiting.[9] Rinse the mouth

Ingestion with water.[9] Seek immediate medical attention.

[1](2]

Disposal Plan

. Chemical Disposal:

[EEN

Triisobutylamine and its container must be disposed of as hazardous waste.[1]

Do not dispose of it down the drain.[3]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[3]

All waste disposal must be in accordance with local, state, and federal regulations.[1]

2. Contaminated PPE Disposal:
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» Contaminated gloves, clothing, and absorbent materials should be sealed in a vapor-tight
plastic bag for eventual disposal as hazardous waste.[2]

e Handle uncleaned containers and contaminated PPE as you would the product itself.[3]

o Dispose of contaminated gloves and other protective equipment in accordance with
applicable laws and good laboratory practices.[3]

Emergency Spill Response Workflow

The following diagram outlines the procedural steps for responding to a Triisobutylamine spill.
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Initial Assessment

Assess Spill Size & Location

Major Spill
(>500 mL or putside fure hood)

Response Action‘ ;

Minor Spill

Evacuate Area & Alert Personnel (<500 mL and contained)

Don Appropriate PPE

Remove Ignition Sources

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Collect with Non-Combustible Absorbent

Decontaminate Spill Area

Package Waste for Disposal

Report Incident

Click to download full resolution via product page

Caption: Workflow for Triisobutylamine Spill Response.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b074697?utm_src=pdf-body-img
https://www.benchchem.com/product/b074697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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